Cas no 1334416-91-9 (tert-butyl N-(3,3-difluoropiperidin-4-yl)-N-methylcarbamate)

• Product Name: tert-butyl N-(3,3-difluoropiperidin-4-yl)-N-methylcarbamate
• CAS No: 1334416-91-9
• MF: C₁₁H₂₀F₂N₂O₂
• MW: 250.285510063171
• CID: 5841343
• PubChem ID: 129968628
• Update Time: 2026-03-11

tert-butyl N-(3,3-difluoropiperidin-4-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(3,3-difluoro-4-piperidinyl)-N-methyl-,1,1-dimethylethyl ester
• tert-butyl N-(3,3-difluoropiperidin-4-yl)-N-methylcarbamate
• MFCD20261201
• 1334416-91-9
• 4-[Boc-(methyl)amino]-3,3-difluoropiperidine
• tert-ButylN-(3,3-difluoropiperidin-4-yl)-N-methylcarbamate
• D97103
• PS-20573
• SCHEMBL25339217

• Inchi： 1S/C11H20F2N2O2/c1-10(2,3)17-9(16)15(4)8-5-6-14-7-11(8,12)13/h8,14H,5-7H2,1-4H3
• InChI Key： YXSZEBBBLBXKAN-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C1CCNCC1(F)F)C

Computed Properties

• Exact Mass: 250.14928421g/mol
• Monoisotopic Mass: 250.14928421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on tert-butyl N-(3,3-difluoropiperidin-4-yl)-N-methylcarbamate

tert-butyl N-(3,3-difluoropiperidin-4-yl)-N-methylcarbamate: A Comprehensive Overview

tert-butyl N-(3,3-difluoropiperidin-4-yl)-N-methylcarbamate (CAS No. 1334416-91-9) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a tert-butyl group, a piperidine ring with two fluorine atoms at the 3-position, and an N-methylcarbamate moiety. The combination of these structural elements contributes to its diverse chemical properties and potential applications.

The tert-butyl group is a bulky alkyl substituent that is commonly used in organic synthesis to improve the stability and solubility of compounds. In this molecule, it plays a crucial role in modulating the physical and chemical properties of the compound. The piperidine ring, a six-membered cyclic amine, is a versatile structural motif found in many bioactive molecules. The presence of two fluorine atoms at the 3-position introduces electron-withdrawing effects, which can influence the electronic properties of the ring and potentially enhance its reactivity or bioavailability.

The N-methylcarbamate group is another key feature of this compound. Carbamates are widely used in pharmaceuticals due to their ability to act as prodrugs or to modulate enzyme activity. The methyl substitution on the nitrogen atom can further influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have highlighted the importance of such substitutions in optimizing drug-like properties.

Recent research has focused on the synthesis and characterization of tert-butyl N-(3,3-difluoropiperidin-4-yl)-N-methylcarbamate. For instance, advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are valuable for studying stereochemical effects on biological activity. Additionally, computational chemistry techniques have been employed to predict the compound's interaction with biological targets, such as enzymes or receptors.

In terms of applications, this compound has shown promise in various areas. Its potential as a building block for more complex molecules has been explored in medicinal chemistry. Furthermore, its unique structure makes it a candidate for investigating novel chemical reactions or catalytic processes. Recent findings suggest that derivatives of this compound may exhibit interesting pharmacological activities, such as anti-inflammatory or antiviral effects.

From an environmental perspective, understanding the degradation pathways and ecological impact of tert-butyl N-(3,3-difluoropiperidin-4-yl)-N-methylcarbamate is crucial for sustainable chemical practices. Studies on its biodegradation and toxicity profiles are ongoing, with particular attention to its potential impact on aquatic ecosystems.

In conclusion, tert-butyl N-(3,3-difluoropiperidin-4-yl)-N-methylcarbamate (CAS No. 1334416-91-9) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure provides a foundation for exploring new chemical reactions and drug development strategies. As research continues to uncover its full potential, this compound remains an important subject of study for scientists and researchers worldwide.